Cas no 2172022-31-8 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid)

3-{2-[3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido]cyclohexyl}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a cyclohexyl backbone with a propanoic acid terminus, offering enhanced conformational flexibility for peptide design. The Fmoc group ensures orthogonal protection compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating selective deprotection under mild basic conditions. This compound is particularly valuable for introducing constrained cyclohexyl motifs, which can improve peptide stability and target binding affinity. Its synthetic utility is further underscored by its compatibility with common coupling reagents and solvents, making it a practical choice for researchers developing structurally diverse peptide architectures.
3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid structure
2172022-31-8 structure
Product Name:3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
CAS No:2172022-31-8
MF:C27H32N2O5
MW:464.553387641907
CID:5767570
PubChem ID:165582093
Update Time:2025-10-22

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexyl}propanoic acid
    • 2172022-31-8
    • EN300-1565580
    • 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
    • Inchi: 1S/C27H32N2O5/c30-25(29-24-12-6-1-7-18(24)13-14-26(31)32)15-16-28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: ZRCARMQRKWUDRT-UHFFFAOYSA-N
    • SMILES: O=C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1CCC(=O)O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid Pricemore >>

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Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid

Comprehensive Overview of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172022-31-8)

In the realm of organic chemistry and pharmaceutical research, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172022-31-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug discovery. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides and biologics.

The compound's CAS No. 2172022-31-8 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and manufacturers often seek this identifier to verify the compound's purity and authenticity, especially when exploring its applications in peptide coupling reactions or bioconjugation. The growing demand for peptide-based therapeutics, driven by advancements in personalized medicine and targeted drug delivery, has further amplified the relevance of this compound.

One of the most frequently asked questions in online searches revolves around the synthesis and purification of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid. Optimizing its synthesis requires meticulous attention to reaction conditions, such as temperature, solvent choice, and catalyst selection. High-performance liquid chromatography (HPLC) is commonly employed to purify the compound, ensuring it meets the stringent standards required for pharmaceutical applications.

Another hot topic in the scientific community is the compound's role in green chemistry. Researchers are increasingly exploring eco-friendly synthesis routes to minimize waste and reduce the environmental footprint of chemical production. The Fmoc-protected derivative of this compound aligns well with these initiatives, as it enables efficient peptide synthesis with reduced byproduct formation.

From a commercial perspective, the global market for peptide synthesis reagents is expanding rapidly, with 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid being a key player. Its applications extend beyond pharmaceuticals to include cosmetic peptides and diagnostic reagents, catering to industries that prioritize innovation and efficacy. Suppliers and distributors often highlight its high purity and stability, making it a preferred choice for laboratories and production facilities.

In conclusion, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2172022-31-8) stands as a testament to the advancements in synthetic chemistry and its intersection with modern medicine. Its versatility, coupled with the rising demand for peptide-based solutions, ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to unlock new possibilities in drug development and beyond.

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